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Compound of Interest

Compound Name: 1,4-Diisopropylbenzene

Cat. No.: B050396

Essential Safety and Handling Guide for 1,4-
Diisopropylbenzene

This document provides immediate safety, handling, and disposal protocols for 1,4-
Diisopropylbenzene, tailored for research and drug development professionals. Adherence to
these guidelines is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 1,4-Diisopropylbenzene, the following personal protective equipment is
mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Safety glasses or chemical )
Protects against splashes and
) safety goggles approved under )
Eye/Face Protection vapors that can cause serious
NIOSH (US) or EN 166 (EU)

eye irritation.[1]
standards.[1]

Chemical-resistant, impervious  Prevents skin contact, as 1,4-

gloves.[2] The exact Diisopropylbenzene causes
Hand Protection breakthrough time must be skin irritation and can be

confirmed with the glove harmful if absorbed through

manufacturer.[3] the skin.[3]

Protective clothing, including a

lab coat. For larger quantities Minimizes skin contact and
Body Protection or potential for significant contamination of personal

splashing, consider anti-static clothing.

clothing.[2]

In case of brief exposure or
low pollution, a respiratory filter

device is recommended. For o )
. _ Protects against inhalation of
_ _ intensive or longer exposure, a _
Respiratory Protection _ _ vapors, which may cause
self-contained breathing ) o
respiratory irritation.[1]
apparatus should be used.[3] A

recommended filter type is
ABEK.

Operational Plan: Safe Handling and Storage

Follow these procedural steps for the safe handling and storage of 1,4-Diisopropylbenzene in
a laboratory setting.

Step 1: Preparation and Engineering Controls

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1]
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o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor
inhalation.[1]

» Keep 1,4-Diisopropylbenzene away from open flames, hot surfaces, and other sources of
ignition as it is a combustible liquid.[4]

» Take precautionary measures against static discharge.[4]

Step 2: Handling

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in vapors or aerosols.[4]

Wash hands and face thoroughly after handling the substance.

Immediately change any contaminated clothing.

Step 3: Storage

o Store in a tightly closed, original container.

o Keep the container in a cool, dry, and well-ventilated place.[1][5]

e This substance may form explosive peroxides; containers should be dated upon opening and
checked periodically for peroxide formation.[1]

o Store under an inert gas.[4]

Disposal Plan

Proper disposal of 1,4-Diisopropylbenzene and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Step 1: Waste Chemical Disposal
o Dispose of waste material in accordance with all applicable national and local regulations.

¢ Do not mix 1,4-Diisopropylbenzene with other waste streams.
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e Leave the chemical in its original container for disposal.
Step 2: Container Disposal
e Handle uncleaned, empty containers in the same manner as the product itself.

» Dispose of the container at an approved waste disposal plant.[5]

Spill Response Protocol

In the event of a spill, follow these steps to safely contain and clean up the material.

Step 1: Immediate Actions

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear the appropriate personal protective equipment as outlined in Table 1.

Step 2: Containment and Cleanup

o For small spills, absorb the liquid with a non-combustible material such as sand or
Chemizorb®.[6]

» For large spills, dike the area far ahead of the liquid spill for later disposal.[6]

¢ Prevent the spill from entering drains, sewers, or waterways.[4][6]

e Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Step 3: Post-Cleanup

e Thoroughly clean the affected area.

e Dispose of the contaminated absorbent material and any contaminated PPE as hazardous
waste in accordance with regulations.
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Quantitative Data

Table 2: Physical and Chemical Properties of 1,4-Diisopropylbenzene

Property Value

CAS Number 100-18-5

Molecular Formula Ci2H1s

Molecular Weight 162.27 g/mol
Appearance Colorless liquid[1]
Boiling Point 210 °C (lit.)

Melting Point -17 °C (lit.)

Flash Point 76 °C/ 168.8 °F[1]
Density 0.857 g/mL at 25 °C (lit.)
Vapor Pressure 0.25 mmHg at 20 °C
Vapor Density 5.6 (vs air)

Solubility in Water Insoluble[1][6]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the logical steps for responding to a chemical spill of 1,4-
Diisopropylbenzene.
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Caption: Workflow for a 1,4-Diisopropylbenzene spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

